Cas no 83179-01-5 (Ethyl 7-chlorothieno[3,2-b]pyridine-6-carboxylate)

Ethyl 7-chlorothieno[3,2-b]pyridine-6-carboxylate is a heterocyclic compound featuring a fused thienopyridine core with a chloro substituent at the 7-position and an ethyl ester group at the 6-position. This structure imparts versatility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The chloro and ester functionalities enhance reactivity, enabling further derivatization through cross-coupling or nucleophilic substitution reactions. Its well-defined heterocyclic scaffold is valuable in medicinal chemistry for designing inhibitors or modulators targeting specific biological pathways. The compound is typically characterized by high purity and stability, ensuring reliable performance in synthetic applications.
Ethyl 7-chlorothieno[3,2-b]pyridine-6-carboxylate structure
83179-01-5 structure
Product Name:Ethyl 7-chlorothieno[3,2-b]pyridine-6-carboxylate
CAS No:83179-01-5
MF:C10H8ClNO2S
MW:241.694020271301
MDL:MFCD08234993
CID:720460
PubChem ID:15565869
Update Time:2025-06-09

Ethyl 7-chlorothieno[3,2-b]pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 7-chlorothieno[3,2-b]pyridine-6-carboxylate
    • 7-CHLOROTHIENO[3,2-B]PYRIDINE-6-CARBOXYLIC ACID
    • Ethyl-7-chlorothieno[3,2-b]pyridine-6-carboxylate
    • ethyl 7-chlorothieno<3,2-b>pyridine-6-carboxylate
    • 7-Chlorothieno[3,2-b]pyridine-6-carboxylic acidethyl ester
    • BMGRDHCUAJOXDZ-UHFFFAOYSA-N
    • Ethyl7-chlorothieno[3,2-b]pyridine-6-carboxylate
    • MFCD08234993
    • AKOS015152166
    • PB18858
    • SCHEMBL4904367
    • CS-0049404
    • DTXSID60574378
    • DS-17243
    • 83179-01-5
    • J-521223
    • SC1441
    • MDL： MFCD08234993
    • Inchi： 1S/C10H8ClNO2S/c1-2-14-10(13)6-5-12-7-3-4-15-9(7)8(6)11/h3-5H,2H2,1H3
    • InChI Key： BMGRDHCUAJOXDZ-UHFFFAOYSA-N
    • SMILES： O=C(C1C(Cl)=C2C(C=CS2)=NC=1)OCC

Computed Properties

  • Exact Mass: 240.99600
  • Monoisotopic Mass: 240.9964274g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • Color/Form: Yellow to Brown Solid
  • Density: 1.400
  • Boiling Point: 328.3°C at 760 mmHg
  • PSA: 67.43000
  • LogP: 3.12640

Ethyl 7-chlorothieno[3,2-b]pyridine-6-carboxylate Security Information

Ethyl 7-chlorothieno[3,2-b]pyridine-6-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 7-chlorothieno[3,2-b]pyridine-6-carboxylate Pricemore >>

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Ethyl 7-chlorothieno[3,2-b]pyridine-6-carboxylate Production Method

Production Method 1

69626-98-8 69626-98-8
83179-01-5 83179-01-5
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride
Reference
Thienopyridines. Part 4. Preparation of some dithieno[3,2-b:2',3'-d]pyridine derivatives
Barker, John M.; et al, Journal of Chemical Research, 1982, (6),

Production Method 2

65076-02-0 65076-02-0
83179-01-5 83179-01-5
Reaction Conditions
1.1 -
2.1 Reagents: Phosphorus oxychloride
Reference
Thienopyridines. Part 4. Preparation of some dithieno[3,2-b:2',3'-d]pyridine derivatives
Barker, John M.; et al, Journal of Chemical Research, 1982, (6),

Ethyl 7-chlorothieno[3,2-b]pyridine-6-carboxylate Raw materials

Ethyl 7-chlorothieno[3,2-b]pyridine-6-carboxylate Preparation Products

Ethyl 7-chlorothieno[3,2-b]pyridine-6-carboxylate Related Literature

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